Cas no 19866-50-3 (2-Pentenoic acid, 3-methyl-, (E)-)

2-Pentenoic acid, 3-methyl-, (E)- structure
19866-50-3 structure
Product Name:2-Pentenoic acid, 3-methyl-, (E)-
CAS No:19866-50-3
MF:C6H10O2
MW:114.142402172089
CID:1390167
PubChem ID:5473433
Update Time:2025-04-20

2-Pentenoic acid, 3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 3-methyl-, (E)-
    • 3-methylpent-2-enoic acid
    • NSC3932
    • 3-methylpent-2-enoicacid
    • 19866-50-3
    • EN300-98349
    • Z2583321519
    • (2E)-3-METHYLPENT-2-ENOIC ACID
    • EN300-392634
    • SCHEMBL265140
    • (E)-3-methylpent-2-enoic acid
    • (E)-3-Methyl-2-pentenoic acid
    • G31181
    • Inchi: 1S/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4+
    • InChI Key: RSFQOQOSOMBPEJ-SNAWJCMRSA-N
    • SMILES: OC(/C=C(\C)/CC)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

2-Pentenoic acid, 3-methyl-, (E)- Pricemore >>

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